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Compound of Interest

Compound Name: 3'-Chloropropiophenone

Cat. No.: B116997 Get Quote

Technical Support Center: 3'-
Chloropropiophenone
This guide provides essential safety information, handling procedures, and troubleshooting

advice for researchers, scientists, and drug development professionals working with 3'-
Chloropropiophenone.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3'-Chloropropiophenone?

A1: 3'-Chloropropiophenone is considered a hazardous substance. The primary hazards

include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3] It may be

harmful if swallowed.[4] Some sources also indicate that it is suspected of causing genetic

defects and damaging an unborn child.[4]

Q2: What personal protective equipment (PPE) is required when handling 3'-
Chloropropiophenone?

A2: When handling 3'-Chloropropiophenone, it is crucial to use appropriate personal

protective equipment. This includes:

Eye Protection: Wear chemical safety goggles or glasses that conform to EN 166 (EU) or

NIOSH (US) standards.[3][5]
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Hand Protection: Wear suitable protective gloves, such as nitrile rubber, to prevent skin

contact.[2][6]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[3]

[6] A lab coat is recommended.

Respiratory Protection: Use in a well-ventilated area.[4][6] If exposure limits are exceeded or

irritation is experienced, a full-face respirator may be necessary.[5]

Q3: How should I properly store 3'-Chloropropiophenone?

A3: Store 3'-Chloropropiophenone in a tightly closed container in a cool, dry, and well-

ventilated area.[6] Keep it away from incompatible substances such as strong oxidizing agents

and strong bases.[6][7][8] Some suppliers recommend storage at 0-8°C.[9]

Q4: What should I do in case of a spill?

A4: In the event of a spill, immediately evacuate the area. For small spills, you can vacuum or

sweep up the material and place it into a suitable, labeled disposal container.[4][6] Avoid

generating dust.[4][6] Ensure the area is well-ventilated. For major spills, it is important to

contain the spillage and prevent it from entering drains or waterways.[4]

Q5: What are the signs of decomposition of 3'-Chloropropiophenone?

A5: Decomposition of 3'-Chloropropiophenone can occur under certain conditions, such as

exposure to excess heat or incompatible materials.[6] Signs of decomposition may include a

change in color or the release of irritating and toxic fumes and gases, such as hydrogen

chloride, carbon monoxide, and carbon dioxide.[6][7]
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Property Value Source

Molecular Formula C9H9ClO [1][2][9]

Molecular Weight 168.62 g/mol [1][2][9]

Melting Point 43 - 47 °C / 109.4 - 116.6 °F [2]

Boiling Point 124 °C / 255.2 °F [2]

Flash Point > 110 °C / > 230 °F [2][6]

Experimental Protocols
Protocol for Safe Handling of 3'-Chloropropiophenone:

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a fume

hood. Have an eyewash station and safety shower readily accessible.[6]

Personal Protective Equipment (PPE): Don the appropriate PPE, including safety goggles,

nitrile gloves, and a lab coat.

Dispensing: Carefully weigh or measure the required amount of 3'-Chloropropiophenone.

Avoid generating dust.[6]

During Use: Keep the container tightly closed when not in use.[6] Avoid contact with skin,

eyes, and clothing.[6] Do not eat, drink, or smoke in the work area.[4][5]

Cleaning: After handling, wash your hands thoroughly with soap and water.[4][6] Clean any

contaminated surfaces.

Waste Disposal: Dispose of waste in a suitable, labeled container according to your

institution's guidelines.

Protocol for Storage of 3'-Chloropropiophenone:

Container: Ensure the compound is stored in its original, tightly sealed container.[4][6]

Location: Store in a cool, dry, well-ventilated area.[6]
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Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents

and strong bases.[6][7][8]

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard warnings.

Inventory: Maintain an accurate inventory of the chemical.

Troubleshooting Guides
Issue: Accidental Skin or Eye Contact

Symptoms: Redness, irritation, or pain in the affected area.

Immediate Actions:

Skin Contact: Immediately flush the affected skin with plenty of water for at least 15

minutes while removing contaminated clothing.[6] Seek medical attention.[6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek immediate medical attention.[6]

Issue: Suspected Inhalation Exposure

Symptoms: Respiratory tract irritation, coughing.

Immediate Actions:

Move the affected individual to fresh air immediately.[6]

If breathing is difficult, provide oxygen. If the person is not breathing, give artificial

respiration.[6]

Seek immediate medical attention.[6]

Issue: Discovery of an Unlabeled or Leaking Container

Immediate Actions:
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Assume the contents are hazardous. Do not handle the container without appropriate

PPE.

If the container is leaking, try to contain the spill without direct contact.

Isolate the area to prevent exposure to others.

Report the situation to your laboratory supervisor or safety officer immediately.

Visual Workflow for Troubleshooting
Contamination/Decomposition
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Suspected Contamination or
Decomposition of 3'-Chloropropiophenone

Visually inspect the material.
(e.g., discoloration, clumping)

Is there an unusual or
strong odor?

Any abnormalities?

Resolution

No abnormalities

Handle with full PPE in a
ventilated fume hood.

Yes

No

Consult the Safety Data Sheet (SDS)
for known decomposition products.

Quarantine the suspected material
and label clearly.

Consider analytical testing
(e.g., GC-MS, NMR) to identify impurities.

Dispose of as hazardous waste
according to institutional protocols.

Contamination/Decomposition Confirmed

No Significant Issues Found

Document the incident and findings.

Click to download full resolution via product page

Caption: Troubleshooting workflow for suspected 3'-Chloropropiophenone contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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